Cas no 1291862-60-6 (4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one)

4-[3-(2H-1,3-Benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one is a structurally complex heterocyclic compound featuring a phthalazinone core integrated with a 1,2,4-oxadiazole moiety and a benzodioxolyl substituent. Its molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or other biologically relevant targets. The presence of the 3-chlorophenyl group enhances lipophilicity, possibly improving membrane permeability. The 1,2,4-oxadiazole ring contributes to metabolic stability, while the benzodioxolyl fragment may influence binding affinity. This compound is of interest for researchers exploring novel pharmacophores in drug discovery, particularly for applications requiring selective modulation of enzymatic or receptor activity.

4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one structure

1291862-60-6 structure

Product Name:4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one

CAS No:1291862-60-6

MF:C₂₃H₁₃ClN₄O₄

MW:444.826723814011

CID:5398777

Update Time:2025-06-15

4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

- 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one
- 1(2H)-Phthalazinone, 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-
- Inchi： 1S/C23H13ClN4O4/c24-14-4-3-5-15(11-14)28-23(29)17-7-2-1-6-16(17)20(26-28)22-25-21(27-32-22)13-8-9-18-19(10-13)31-12-30-18/h1-11H,12H2
- InChI Key： IOGGSALNLDDZKG-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C4OCOC4=C3)N=2)=NN1C1=CC=CC(Cl)=C1

4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-0593-2μmol	4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one	1291862-60-6	2μmol	$57.0	2023-09-11
Life Chemicals	F3398-0593-5μmol	4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one	1291862-60-6	5μmol	$63.0	2023-09-11
Life Chemicals	F3398-0593-10μmol	4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one	1291862-60-6	10μmol	$69.0	2023-09-11
Life Chemicals	F3398-0593-20μmol	4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one	1291862-60-6	20μmol	$79.0	2023-09-11
Life Chemicals	F3398-0593-1mg	4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one	1291862-60-6	1mg	$54.0	2023-09-11
Life Chemicals	F3398-0593-2mg	4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one	1291862-60-6	2mg	$59.0	2023-09-11
Life Chemicals	F3398-0593-3mg	4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one	1291862-60-6	3mg	$63.0	2023-09-11
Life Chemicals	F3398-0593-4mg	4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one	1291862-60-6	4mg	$66.0	2023-09-11
Life Chemicals	F3398-0593-5mg	4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one	1291862-60-6	5mg	$69.0	2023-09-11
Life Chemicals	F3398-0593-10mg	4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one	1291862-60-6	10mg	$79.0	2023-09-11

4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Related Categories

Additional information on 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one

Research Briefing on 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one (CAS: 1291862-60-6)

In recent years, the compound 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one (CAS: 1291862-60-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structure includes a benzodioxole moiety, an oxadiazole ring, and a phthalazinone core, each contributing to its biological activity. Researchers have employed advanced spectroscopic methods, including NMR and mass spectrometry, to confirm the compound's structure and purity.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target poly(ADP-ribose) polymerase (PARP), an enzyme implicated in DNA repair and cell survival. This property makes it a candidate for further investigation in cancer therapy, particularly in combination with DNA-damaging agents. Additionally, preliminary in vitro and in vivo studies suggest that the compound may modulate other signaling pathways, such as NF-κB and MAPK, which are associated with inflammation and immune responses.

Recent preclinical evaluations have demonstrated the compound's efficacy in animal models of cancer and inflammatory diseases. For example, in a murine model of breast cancer, administration of 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one resulted in significant tumor growth inhibition with minimal toxicity. These findings underscore its potential as a lead compound for further drug development. However, challenges such as bioavailability and metabolic stability remain to be addressed in subsequent studies.

In conclusion, 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(3-chlorophenyl)-1,2-dihydrophthalazin-1-one represents a promising candidate for therapeutic intervention in cancer and inflammatory diseases. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. Future studies will likely provide deeper insights into its mechanism of action and clinical applicability, paving the way for its transition from the bench to the bedside.